N-(2,5-dimethylphenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(2,5-dimethylphenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C14H11N5O5/c1-7-3-4-8(2)9(5-7)15-12-10(18(20)21)6-11(19(22)23)13-14(12)17-24-16-13/h3-6,15H,1-2H3
• InChI Key: VXTLIDMNIAHTMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=C(C=C(C3=NON=C23)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H11N5O5
• Molecular Weight: 329.27 g/mol

Description

N-(2,5-dimethylphenyl)-5,7-dinitro-2,1,3-benzoxadiazol-4-amine, commonly known as DNBD, is a fluorescent probe that has been widely used in scientific research applications. This compound is highly sensitive to changes in the microenvironment, making it a valuable tool for studying various biological processes.

Mechanism of Action

DNBD works by binding to specific sites on proteins or other biomolecules, causing a change in its fluorescence properties. This change can be used to monitor the interaction or activity of the biomolecule in question.
Biochemical and Physiological Effects
DNBD has been shown to have minimal biochemical and physiological effects on cells and tissues. This makes it a valuable tool for studying biological processes without interfering with normal cellular function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DNBD in lab experiments is its high sensitivity to changes in the microenvironment. This makes it a valuable tool for studying protein-protein interactions and enzyme activity. However, DNBD has some limitations, including its relatively low quantum yield and the need for specialized instrumentation for fluorescence measurements.

Future Directions

There are several future directions for research involving DNBD. One potential area of study is the development of new DNBD derivatives with improved fluorescence properties, such as higher quantum yields or longer emission wavelengths. Another area of research is the use of DNBD in live cell imaging, which could provide valuable insights into the dynamics of cellular processes. Finally, DNBD could be used in combination with other fluorescent probes to study complex biological systems, such as signaling pathways or metabolic networks.

Synthesis Methods

DNBD can be synthesized through a multi-step process that involves the condensation of 2,5-dimethylaniline with 2-nitrobenzaldehyde, followed by nitration and cyclization. The final product is obtained through recrystallization and purification.

Scientific Research Applications

DNBD has been used in various scientific research applications, including the study of protein-protein interactions, enzyme activity, and membrane dynamics. This compound is particularly useful in fluorescence resonance energy transfer (FRET) experiments, which allow researchers to monitor changes in protein conformation and activity.